Cas no 14960-94-2 (Piperazine, 1-(3-nitrophenyl)-4-phenyl-)

• Product Name: Piperazine, 1-(3-nitrophenyl)-4-phenyl-
• CAS No: 14960-94-2
• MF: C₁₆H₁₇N₃O₂
• MW: 283.325083494186
• CID: 1322303
• Update Time: 2024-08-18

Piperazine, 1-(3-nitrophenyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(3-nitrophenyl)-4-phenyl-

• Inchi： 1S/C16H17N3O2/c20-19(21)16-8-4-7-15(13-16)18-11-9-17(10-12-18)14-5-2-1-3-6-14/h1-8,13H,9-12H2
• InChI Key： PJWZJLHHZCPTKL-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC([N+]([O-])=O)=C2)CCN(C2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 283.13221
• Monoisotopic Mass: 283.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Boiling Point: 464.9±40.0 °C(Predicted)
• PSA: 49.62
• pka: 5.51±0.40(Predicted)